BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 4-nitrobenzoate safety data sheet (SDS)
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-nitrobenzoate

Cat. No.: B188774

An In-depth Technical Guide to the Safety of Methyl 4-Nitrobenzoate

This technical guide provides a comprehensive overview of the safety data for methyl 4-
nitrobenzoate (CAS No. 619-50-1), intended for researchers, scientists, and professionals in
drug development. This document synthesizes available data on its physical and chemical

properties, toxicological and ecotoxicological effects, hazard classifications, and safe handling
procedures.

Chemical and Physical Properties

Methyl 4-nitrobenzoate is a light yellow to yellow crystalline powder.[1][2] A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methyl 4-Nitrobenzoate
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Property Value Reference(s)

CAS Number 619-50-1

Molecular Formula CsH7NOa4 [3]

Molecular Weight 181.15 g/mol [3]

Appearance Light yt'allow to yellow fine e
crystalline powder/flakes

Melting Point 94-96 °C [4]

Boiling Point 302.6 £ 25.0 °C at 760 mmHg

Density 1.3+0.1 g/cm3 [5]

Flash Point 149.2 + 25.2 °C [5]
Sparingly soluble in water.

Solubility Soluble in methanol and [1112][6]

diethyl ether.

Hazard Identification and GHS Classification

The hazard classification of methyl 4-nitrobenzoate presents some inconsistencies across

different suppliers. Some Safety Data Sheets (SDS) indicate that the chemical is not
considered hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200).[4] However, other suppliers classify it as harmful to aquatic life with long-lasting

effects. A harmonized classification from the European Chemicals Agency (ECHA) was not

readily available from the conducted searches.

Table 2: GHS Classification Summary

Classification Source

GHS Classification

Hazard Statement

Thermo Fisher Scientific

Not classified as hazardous

None

Sigma-Aldrich

Aquatic Hazard (Chronic) -
Category 3

H412: Harmful to aquatic life

with long lasting effects
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals follows a
logical workflow to determine the hazards of a substance and communicate them.

Data Collection

Collect Physical, Chemical,
Toxicological & Ecotoxicological Data

Hazard Classification
\/ Y Y

Classify for Health Hazards Classify for Environmental Hazards Classify for Physical Hazards
(e.g., Acute Toxicity, Irritation) (e.g., Aquatic Toxicity) (e.g., Flammability)

Hazard Communication

Generate Label Elements:
Pictograms, Signal Word,
Hazard & Precautionary Statements

\/
Compile Safety Data Sheet (SDS)

Click to download full resolution via product page
Caption: A simplified workflow for GHS hazard classification and communication.

Toxicological Information

The toxicological properties of methyl 4-nitrobenzoate have not been fully investigated.[7] The
available quantitative data is limited, and much of the information is qualitative, suggesting
potential for irritation.

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Reference(s)
Acute Toxicity )
Mouse Intraperitoneal 200 mg/kg [5]
(LDso)
. o . May cause skin
Skin Irritation Not specified Dermal T [7]
irritation
o . May cause eye
Eye Irritation Not specified Ocular T [7]
irritation
) May cause
Respiratory » ) ]
o Not specified Inhalation respiratory tract [7]
[rritation L
irritation
Not listed by
_ . N _ ACGIH, IARC,
Carcinogenicity Not specified Not applicable [7]

NTP, or CA Prop
65

Experimental Protocols

Specific experimental protocols for the toxicological evaluation of methyl 4-nitrobenzoate

were not available. The following are generalized methodologies based on standard guidelines

for the key toxicological endpoints.

o Objective: To determine the median lethal dose (LDso) of a substance when administered

orally.

o Test Animals: Typically, a small number of female rodents (e.g., rats or mice) are used.

e Procedure: The "Up-and-Down Procedure" is often employed. A single animal is dosed at a

starting level. If the animal survives, the next animal is dosed at a higher level; if it dies, the

next is dosed at a lower level. This continues until stopping criteria are met.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

» Data Analysis: The LDso is calculated using maximum likelihood methods.
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o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Test Animals: Typically, albino rabbits are used.

e Procedure: A small amount of the test substance is applied to a shaved patch of skin on the
animal's back and covered with a gauze patch.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Data Analysis: The severity of the reactions is scored, and the substance is classified based
on the mean scores.

Ecotoxicological Information

Methyl 4-nitrobenzoate is classified by some sources as being harmful to aquatic life with
long-lasting effects.

Table 4: Summary of Ecotoxicological Data

Endpoint Species Duration Value Reference(s)

o Pimephales
Acute Toxicity to

] promelas 96 hours 23.6 mg/L [3]
Fish (LCso)

(fathead minnow)

Experimental Protocol: Acute Toxicity for Fish (Based
on OECD 203)

» Objective: To determine the concentration of a substance that is lethal to 50% (LCso) of the
test fish over a 96-hour period.

» Test Organism: A standard species like the fathead minnow (Pimephales promelas) is used.

e Procedure: Fish are exposed to a range of concentrations of the test substance in water
under controlled conditions. A control group is exposed to water only.
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e Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LCso and its confidence limits are calculated at 96 hours using statistical
methods like probit analysis.

Safe Handling and Emergency Procedures

Proper handling and storage are crucial to minimize exposure and risk. The following diagram
illustrates the logical flow of actions in case of an accidental release.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release Occurs

Assess the Situation
(Size, Location, Hazards)

b

Don Appropriate PPE

Evacuate Non-Essential Personnel (Gloves, Goggles, Respirator)

y

Contain the Spill
(Prevent Spread)

:

Clean Up Spill
(Sweep or Vacuum Solid)

l

Dispose of Waste in a
Sealed, Labeled Container

l

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: A workflow for responding to an accidental spill of methyl 4-nitrobenzoate.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[7]
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» Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical attention.[7]

Handling and Storage

e Handling: Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with
eyes, skin, and clothing. Minimize dust generation.[7]

o Storage: Keep the container tightly closed. Store in a cool, dry, well-ventilated area away
from incompatible substances such as strong oxidizing agents and strong bases.[3][7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

» Respiratory Protection: A respirator is not required under normal use conditions, but if dust is
generated, a NIOSH-approved respirator for dusts should be used.[3]

Stability and Reactivity

Methyl 4-nitrobenzoate is stable under normal temperatures and pressures. It is incompatible
with strong oxidizing agents and strong bases.[3] Hazardous decomposition products upon
combustion may include nitrogen oxides and carbon oxides.

Conclusion

Methyl 4-nitrobenzoate is a compound with limited, and at times conflicting, safety data. While
some sources do not classify it as hazardous, there is evidence to suggest it is harmful to
aquatic organisms.[3] Its toxicological properties have not been fully characterized, but it is
known to be potentially irritating to the skin, eyes, and respiratory tract.[7] The available acute
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toxicity data is limited to the intraperitoneal route in mice. Researchers and drug development
professionals should handle this chemical with caution, using appropriate personal protective
equipment and adhering to the safe handling and storage procedures outlined in this guide and
the relevant Safety Data Sheets. Further investigation into its toxicological and ecotoxicological
profiles is warranted to provide a more complete safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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